Cas no 1111110-98-5 (6-(3,5-dimethylphenyl)-1H-pyridin-2-one)

• Product Name: 6-(3,5-dimethylphenyl)-1H-pyridin-2-one
• CAS No: 1111110-98-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD11876181
• CID: 2606756
• PubChem ID: 53217562
• Update Time: 2025-04-21

6-(3,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethylphenyl)-1H-pyridin-2-one
• 6-(3,5-Dimethylphenyl)pyridin-2(1H)-one
• DTXSID70682594
• 6-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
• 6-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
• 1111110-98-5
• MFCD11876181

• MDL： MFCD11876181
• Inchi： 1S/C13H13NO/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(15)14-12/h3-8H,1-2H3,(H,14,15)
• InChI Key： LSTMZBNQRFGYDT-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C2C=C(C)C=C(C)C=2)N1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines